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Compound of Interest

Compound Name: 2-Amino-3-methoxypropanamide

Cat. No.: B13310692

Get Quote

Executive Summary
2-Amino-3-methoxypropanamide exhibits a dichotomous stability profile: it is kinetically

stable in chemical buffers at physiological pH (7.4) but metabolically labile in biological matrices

(plasma, liver homogenates).

While the ether linkage and amide bond are chemically robust at neutral pH, the presence of a

free

-primary amine (

) makes this compound a high-affinity substrate for aminopeptidases. Consequently, in vivo
half-life is predicted to be short (< 60 minutes) due to rapid enzymatic hydrolysis to O-
methylserine, despite its chemical resistance to spontaneous degradation.

Chemical Identity & Physicochemical Context[1][2]
[3][4][5][6][7][8]
To understand the stability mechanisms, we must first define the molecular environment.
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Property Value / Description Impact on Stability

Structure
Primary amide + Primary

amine + Ether.

pKa (Amine) ~7.4 – 7.8 (Estimated)

At pH 7.4, ~50% is protonated

(

). The protonated form exerts a

strong electron-withdrawing

effect, activating the amide

carbonyl.

LogP < 0 (Highly Polar)

High aqueous solubility;

requires HILIC or polar-

embedded C18 for retention.

Analogs
O-Methylserine; Desacetyl-

lacosamide (benzyl amide)

Unlike Lacosamide (protected

N-terminus), this molecule has

a free N-terminus, altering its

enzymatic profile.

Degradation Mechanisms
The stability of 2-Amino-3-methoxypropanamide is governed by three primary pathways.

A. Hydrolysis (Major Pathway)
Chemical Hydrolysis: At pH 7.4, spontaneous hydrolysis of the primary amide to the

carboxylic acid (O-methylserine) and ammonia is slow. The half-life is typically measured in

days to weeks.

Enzymatic Hydrolysis: This is the critical instability factor. The free

-amino group mimics the N-terminus of a peptide. Ubiquitous enzymes like Leucine
Aminopeptidase (LAP) and plasma amidases recognize this motif and rapidly cleave the
amide bond.

Mechanism:[1][2][3] The enzyme coordinates the free amine and the carbonyl oxygen

(often via
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), facilitating nucleophilic attack by water.

B. Racemization (Secondary Pathway)
Serine derivatives are prone to racemization at the

-carbon via an enol/enolate intermediate.

Risk Factor: The electronegative methoxy group and the amide carbonyl increase the acidity

of the

-proton.

Condition: Accelerated by phosphate buffers (acting as a general base) and elevated

temperatures. At 37°C/pH 7.4, this is a slow background process but critical for shelf-life of

enantiopure standards.

C. -Elimination (Stress Pathway)
Under alkaline stress (pH > 10), the methoxy group can act as a leaving group, leading to

the formation of a dehydroalanine derivative (2-aminoacrylamide) via

-elimination.

Physiological Relevance: Negligible at pH 7.4 unless catalyzed by specific lyases.

Visualization: Degradation Pathways
The following diagram illustrates the competing degradation pathways.
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Caption: Degradation pathways of 2-Amino-3-methoxypropanamide. Enzymatic hydrolysis

(Red) is the dominant pathway in vivo, while racemization (Yellow) is a secondary chemical

risk.

Physiological Stability Assessment
In Plasma (Human/Rat)

Verdict:Unstable.

Half-life (

): Likely < 60 minutes.

Mechanism: Plasma contains significant amidase activity. The lack of N-terminal protection

(unlike Lacosamide, which is N-acetylated) makes the amide bond highly accessible.

Implication: For pharmacokinetic studies, blood samples must be stabilized immediately

(e.g., with enzyme inhibitors like phenylmethylsulfonyl fluoride (PMSF) or acidification) to
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prevent ex vivo degradation.

In Phosphate Buffered Saline (PBS, pH 7.4)
Verdict:Stable.

Half-life (

): > 48 hours.[4]

Observation: Spontaneous hydrolysis is minimal. However, check for racemization if stored

for >1 week at room temperature.

In Liver Microsomes (S9 Fraction)
Verdict:Highly Unstable.

Mechanism: High concentration of non-specific esterases and amidases will rapidly convert

the parent to O-methylserine.

Experimental Protocols
Protocol A: Plasma Stability Assay
This protocol validates the enzymatic instability of the compound.[5]

Preparation:

Prepare a 10 mM stock of 2-Amino-3-methoxypropanamide in DMSO.

Thaw pooled human plasma at 37°C.[6]

Incubation:

Spike plasma with stock solution to a final concentration of 10 µM (0.1% DMSO final).

Incubate in a shaking water bath at 37°C.

Sampling:
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At time points

min, remove 50 µL aliquots.

Quenching:

Immediately add 200 µL of ice-cold Acetonitrile (containing internal standard) to precipitate

proteins and stop enzymatic activity.

Analysis:

Centrifuge (4000g, 10 min). Inject supernatant into LC-MS/MS.

Protocol B: Analytical Method (LC-MS/MS)
Due to high polarity, standard C18 columns often fail to retain this compound.

Column: HILIC (Hydrophilic Interaction Liquid Chromatography) - e.g., Waters BEH Amide or

Phenomenex Kinetex HILIC.

Mobile Phase:

A: 10 mM Ammonium Formate in Water (pH 3.0).

B: Acetonitrile.

Gradient: 90% B to 50% B over 5 minutes.

Detection: ESI Positive Mode. Monitor Transition: $[M+H]^+ \to [M-NH_3]^+ $ (Loss of

ammonia) or loss of methoxy group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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